Cas no 953941-32-7 (N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide)

• Product Name: N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide
• CAS No: 953941-32-7
• MF: C₂₀H₂₉N₃O₃
• MW: 359.46256518364
• CID: 6436059
• PubChem ID: 16893021
• Update Time: 2025-10-29

N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide
• N-cyclopentyl-N'-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
• VU0630228-1
• N'-cyclopentyl-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide
• AKOS024491057
• N1-cyclopentyl-N2-(3-(2-phenylmorpholino)propyl)oxalamide
• F5024-0088
• 953941-32-7

• Inchi： 1S/C20H29N3O3/c24-19(20(25)22-17-9-4-5-10-17)21-11-6-12-23-13-14-26-18(15-23)16-7-2-1-3-8-16/h1-3,7-8,17-18H,4-6,9-15H2,(H,21,24)(H,22,25)
• InChI Key： SMRSCAQAXDAKQP-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C(NC1CCCC1)=O

Computed Properties

• Exact Mass: 359.22089180g/mol
• Monoisotopic Mass: 359.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.7Ų

Additional information on N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide

N-Cyclopentyl-N'-3-(2-Phenylmorpholin-4-yl)propylethanediamide (CAS No. 953941-32-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-Cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS No. 953941-32-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diamides and is characterized by its cyclopentyl and phenylmorpholinyl moieties, which contribute to its distinct chemical and biological properties.

The molecular structure of N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide consists of a central ethanediamide core flanked by a cyclopentyl group and a 3-(2-phenylmorpholin-4-yl)propyl group. The cyclopentyl moiety provides steric bulk, while the phenylmorpholinyl moiety imparts aromaticity and polar characteristics. These structural elements collectively influence the compound's solubility, stability, and biological activity.

Recent studies have highlighted the potential of N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, potentially alleviating symptoms associated with these conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI), which could be beneficial for treating depression and anxiety disorders.

In addition to its neuropharmacological properties, N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide has also been investigated for its anti-inflammatory effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the development of novel anti-inflammatory drugs.

The synthesis of N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide typically involves multi-step procedures, including the formation of the central ethanediamide core and subsequent functionalization with the cyclopentyl and phenylmorpholinyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. For example, one common approach involves the coupling of an appropriate amine with an acid chloride or anhydride to form the diamide structure. Subsequent functionalization steps may involve palladium-catalyzed cross-coupling reactions or other advanced synthetic techniques.

The physicochemical properties of N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide are crucial for understanding its behavior in biological systems. This compound is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but its solubility in water is limited due to its hydrophobic nature. However, this limitation can be overcome by formulating the compound into prodrugs or using solubilizing agents to enhance its bioavailability.

In terms of safety and toxicity, preliminary studies suggest that N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and potential side effects. These studies will also help to optimize dosing regimens and identify any potential drug-drug interactions.

The future prospects for N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide are promising, given its diverse range of biological activities and potential therapeutic applications. Ongoing research is focused on elucidating its mechanism of action at the molecular level and developing more potent and selective analogs. Additionally, efforts are being made to improve its pharmacokinetic properties to enhance its efficacy as a therapeutic agent.

In conclusion, N-cyclopentyl-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide (CAS No. 953941-32-7) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and development.